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Compound of Interest

Compound Name:
2-(3-Methoxy-phenyl)-thiazole-5-

carboxylic acid

CAS No.: 886370-57-6

Cat. No.: B3058257

Get Quote

Executive Summary & Structural Context[1][3][4]
2-(3-Methoxy-phenyl)-thiazole-5-carboxylic acid is a critical pharmacophore in medicinal

chemistry, serving as a structural scaffold for xanthine oxidase inhibitors (e.g., Febuxostat

analogs) and RNA-binding protein inhibitors (e.g., TRBP targeting agents).[1]

Unlike its 2-phenyl parent or the 4-methyl substituted analogs (Febuxostat intermediates), the

specific crystal structure of the 3-methoxy isomer presents unique packing challenges due to

the meta-substitution pattern.[1] This guide provides a comparative analysis of the methods

required to characterize this molecule, contrasting Single Crystal X-Ray Diffraction (SXRD) with

Computational Structure Prediction (CSP) and Powder Diffraction (PXRD).[1][2]

Key Structural Insight: The presence of the carboxylic acid group at C5 and the methoxy group

at the meta-position of the phenyl ring dictates the solid-state assembly.[1] We predict a

competition between carboxylic acid dimerization (R²₂(8) motif) and π-π stacking interactions,

which can be elucidated only through specific experimental protocols described below.
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Comparative Analysis of Characterization
Methodologies
This section objectively compares the three primary workflows for obtaining structural data.

Feature
Method A: Single

Crystal XRD (Gold

Standard)

Method B:

Computational

Prediction (CSP)

Method C: Powder

XRD (PXRD)

Primary Output

Precise atomic

coordinates (CIF),

bond lengths/angles,

absolute

configuration.[1]

Theoretical lattice

energy, predicted

polymorphs.

Bulk phase

identification,

crystallinity check.[2]

Resolution High (< 0.8 Å).[2]

Variable (dependent

on force field/DFT

level).[2]

Low (Fingerprint only).

[2]

Sample Requirement

High-quality single

crystal (0.1–0.3 mm).

[1]

None (Virtual).[1][2]

~10–50 mg

polycrystalline

powder.[2]

Critical Limitation

Nucleation bottleneck:

Difficulty in growing

diffraction-quality

crystals.[1]

Accuracy: May miss

kinetic polymorphs or

solvent effects.

Cannot solve de novo

structure easily

without high-quality

synchrotron data.

Cost/Time
High effort (weeks for

crystal growth).[2]

Low cost (hours/days

of compute time).[2]

Low cost (minutes for

scan).[2]

Best For

Definitive structural

proof for IP and

regulatory filing.[2]

Early-stage screening

when crystals are

unavailable.[1]

Batch-to-batch

consistency and

polymorph screening.

Detailed Experimental Protocols
Protocol A: Single Crystal Growth (SXRD)
Objective: To overcome the "nucleation bottleneck" common in thiazole-carboxylic acids.[1]
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Rationale: The carboxylic acid moiety leads to strong hydrogen-bonded dimers, often resulting

in rapid precipitation rather than controlled crystal growth.[1] The 3-methoxy substituent adds

asymmetry, potentially aiding solubility in polar aprotic solvents but hindering packing efficiency.

[1]

Workflow:

Solvent Screening: Prepare saturated solutions in Methanol (MeOH), Ethanol (EtOH), and

Acetonitrile (MeCN).[2]

Note: Avoid pure water; the compound is likely sparingly soluble.[2]

Slow Evaporation (Primary):

Dissolve 10 mg of compound in 2 mL of MeOH/MeCN (1:1 v/v).

Filter through a 0.45 µm PTFE syringe filter into a clean vial.

Cover with parafilm, poke 3-5 small holes, and store at 4°C (to slow kinetics).

Vapor Diffusion (Secondary - if evaporation fails):

Inner Vial: Saturated solution in DMF or DMSO (0.5 mL).

Outer Vial: Water or Diethyl Ether (precipitant).[2]

Mechanism:[3][4] The precipitant slowly diffuses into the solvent, lowering solubility

gradually to induce nucleation.[2]

Protocol B: Computational Structure Prediction (CSP)
Objective: To generate a surrogate model using the known 2-phenylthiazole-5-carboxylic acid

anchor.[1]

Rationale: If single crystals cannot be grown, use the known structure of the parent 2-phenyl-

1,3-thiazole-5-carboxylic acid (PDB Ligand ID: 7GQC) as a template.[1]

Template Retrieval: Download the coordinates of the 2-phenyl parent.[5]
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Modification: In silico, add the methoxy group at the meta position of the phenyl ring.[2]

Conformational Scan: Perform a dihedral scan of the C(thiazole)-C(phenyl) bond.[1][2]

Expectation: The meta-methoxy may induce a twist angle of 15-30° relative to the thiazole

plane to relieve steric strain, unlike the planar unsubstituted parent.[1]

Geometry Optimization: Run DFT (B3LYP/6-31G*) to minimize the lattice energy.

Structural Expectations & Data Interpretation[1][3]
[4][8]
Based on the analysis of analogous structures (CSD Refcode: THZCAR for Thiazole-5-

carboxylic acid and PDB 7GQC), the following structural features are the benchmarks for

validation:

Hydrogen Bonding Motif
The dominant interaction will be the Centrosymmetric Carboxylic Acid Dimer.[2]

Graph Set: R²₂(8).

Distance: O-H...O distance approx. 2.65 Å.[2]

Validation: If your SXRD data shows infinite chains (catemers) instead of dimers, you have

isolated a metastable polymorph (often driven by solvent interference).[2]

Thiazole-Phenyl Torsion[1]
Parent (2-phenyl): Nearly planar (~0-10° twist) allowing maximum π-conjugation.[1]

Target (3-methoxy): The methoxy group is an electron donor but adds steric bulk.[1]

Prediction: Look for a torsion angle of 20-35°.[1] This twist disrupts the planarity,

potentially reducing the melting point compared to the parent.[2]

Pi-Stacking
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Thiazole rings are electron-deficient; phenyl rings are electron-rich (especially with methoxy).[1]

Expectation: "Head-to-Tail" stacking arrangement to maximize electrostatic complementarity.

Visualization of Characterization Workflow
The following diagram outlines the decision matrix for characterizing this compound, ensuring a

self-validating workflow.

Target Molecule:
2-(3-Methoxy-phenyl)-thiazole-5-COOH

Solubility Screen
(MeOH, DMSO, DMF)

Crystal Growth Trial
(Evaporation vs. Diffusion)

Single Crystals Obtained?

Method A: Single Crystal XRD
(Mo/Cu Source)

Yes

Method C: Powder XRD
(Bulk Phase ID)

No (Polycrystalline)

Method B: Computational Prediction
(Template: 2-phenyl parent)

No (Amorphous)

Structural Analysis:
1. H-Bond Dimers (R2,2(8))

2. Torsion Angles
3. Pi-Stacking

Compare w/ Simulated Theoretical Model

Click to download full resolution via product page
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Caption: Decision matrix for structural characterization. Green nodes indicate experimental

success paths; Red indicates computational fallback.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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